2-(4-Chlorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(4-chlorophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H8ClNO/c12-9-3-1-8(2-4-9)11-7-10(14)5-6-13-11/h1-7H,(H,13,14)
• InChI Key: UJTVPPZRHSLANB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C=CN2)Cl
• Molecular Formula: C11H8ClNO
• DSSTOX Substance ID: DTXSID90606257
• Molecular Weight: 205.64 g/mol
• CAS RN: 1261934-73-9

Description

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% (2-CP-4-H) is a chemical compound with a wide range of applications in scientific research. It is an aromatic compound with a pyridine ring structure, and is commonly used as a reagent in organic synthesis. This compound has been used in a variety of fields, including biochemistry, pharmacology, and materials science. In

Scientific Research Applications

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% has been used in a range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an inhibitor of enzymes. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents, and in the production of materials for medical devices.

Mechanism of Action

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% acts as an inhibitor of enzymes. It binds to the active site of the enzyme and blocks its activity. This inhibition of enzyme activity can be used to study the structure and function of enzymes, as well as their role in biochemical pathways.
Biochemical and Physiological Effects
2-(4-Chlorophenyl)-4-hydroxypyridine, 95% has been used to study the biochemical and physiological effects of various compounds. For example, it has been used to study the effects of drugs on the central nervous system, as well as the effects of various hormones on the body. It has also been used to study the effects of various toxins on the body, such as heavy metals and pesticides.

Advantages and Limitations for Lab Experiments

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% has several advantages for lab experiments. It is relatively inexpensive, and it is easy to synthesize and isolate. Furthermore, it is stable and can be stored for long periods of time. However, it has some limitations. It is toxic, and it can cause irritation to the skin and eyes. Furthermore, it has a low solubility in water, making it difficult to dissolve in aqueous solutions.

Future Directions

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% has many potential future applications in scientific research. It could be used to study the effects of various compounds on the body, such as drugs, hormones, and toxins. It could also be used to develop new materials for medical devices, as well as new pharmaceuticals. Furthermore, it could be used to study the structure and function of enzymes, as well as their role in biochemical pathways. Finally, it could be used to develop new catalysts for organic synthesis, as well as new inhibitors of enzymes.

Synthesis Methods

2-(4-Chlorophenyl)-4-hydroxypyridine, 95% can be synthesized by the reaction of 4-chlorophenol and pyridine in the presence of sodium hydroxide. This reaction produces a mixture of 2-(4-Chlorophenyl)-4-hydroxypyridine, 95%, 4-chlorophenol, and pyridine. The product can then be isolated by column chromatography and recrystallized from ethanol.